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Compound of Interest

Compound Name: H-Met-Lys-OH

Cat. No.: B1336571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the dissolution and storage of H-Met-Lys-
OH (Methionyl-lysine), a dipeptide with potential applications in various research and

development fields. Adherence to these protocols will help ensure the integrity and stability of

the peptide for reliable experimental outcomes.

Physicochemical Properties and Solubility
H-Met-Lys-OH is a dipeptide composed of a hydrophobic amino acid, Methionine (Met), and a

basic amino acid, Lysine (Lys). The presence of the lysine residue, with its primary amine side

chain (pKa ≈ 10.5), and the N-terminal amine group confers a net positive charge to the

molecule at neutral pH, classifying it as a basic peptide. This property is the primary

determinant for its solubility characteristics.

Due to the methionine residue, this peptide is susceptible to oxidation.[1][2] The thioether group

in methionine can be oxidized to methionine sulfoxide and further to methionine sulfone, which

can alter the peptide's biological activity.[1] Therefore, special precautions should be taken

during its handling and storage.

Table 1: Summary of Solubility and Stability Data for Basic and Methionine-Containing Peptides
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Parameter Guideline
Recommendations for H-
Met-Lys-OH

Form Lyophilized powder

Store in a desiccated

environment at -20°C or -80°C.

[3]

Primary Solvent Sterile, purified water
Attempt dissolution in sterile

water first.

Secondary Solvent (if needed)
Dilute acidic solutions (e.g., 1-

10% acetic acid)

If insoluble in water, use a

small amount of 1% acetic acid

to dissolve, then dilute with

water.[4][5]

Organic Co-solvents (for highly

hydrophobic peptides)
DMSO, DMF, Acetonitrile

Avoid DMSO due to the risk of

oxidizing the methionine

residue.[6] If absolutely

necessary, use high-purity,

anhydrous DMSO in minimal

amounts.

Stock Solution Storage
Aliquot and store at -20°C or

-80°C.

Prepare single-use aliquots to

avoid repeated freeze-thaw

cycles.[4]

Short-term Solution Stability

(2-8°C)

Generally stable for a few days

to a week.

For basic peptides, stability

can range from 2-8 weeks at 2-

8°C.[7] However, due to the

methionine, shorter durations

are recommended.

Long-term Solution Stability

(-20°C)

Can be stable for several

months.

Store frozen for up to several

months. For longer-term

storage, -80°C is preferable.[3]

[7]

Precautions for Methionine Use oxygen-free solvents;

avoid strong oxidizing agents.

Dissolve in degassed water or

buffer. Blanket the vial with an

inert gas (argon or nitrogen)
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before sealing for storage.[6]

[8]

Experimental Protocols
Protocol for Dissolving H-Met-Lys-OH
This protocol is designed for dissolving lyophilized H-Met-Lys-OH powder. It is recommended

to test the solubility of a small amount of the peptide first before dissolving the entire batch.

Materials:

Lyophilized H-Met-Lys-OH

Sterile, purified water (degassed)

1% Acetic Acid solution (sterile)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Before opening, allow the vial of lyophilized H-Met-Lys-OH to warm to room

temperature in a desiccator. This prevents condensation from forming on the peptide powder.

Initial Dissolution Attempt (Water):

Add the appropriate volume of sterile, degassed water to the vial to achieve the desired

stock concentration.

Gently vortex the vial to mix.

Visually inspect the solution for any undissolved particles. If the solution is clear, the

peptide is soluble in water. Proceed to step 5.
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Secondary Dissolution (Acidic Solution):

If the peptide does not fully dissolve in water, add a small volume of 1% acetic acid

dropwise while vortexing. Use the minimum amount necessary to achieve a clear solution.

Once the peptide is dissolved, you can dilute the solution with sterile, degassed water to

the final desired concentration.

Sonication (Optional): If aggregation is suspected, briefly sonicate the solution in a water

bath sonicator. Avoid excessive heating.

Final Preparation: Once the peptide is completely dissolved, the stock solution is ready for

use or for aliquoting and storage.

Protocol for Storing H-Met-Lys-OH Solutions
Proper storage is critical to maintain the stability and biological activity of H-Met-Lys-OH.

Materials:

Prepared H-Met-Lys-OH stock solution

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Inert gas (Argon or Nitrogen) - Optional but recommended

Procedure:

Aliquoting: Dispense the H-Met-Lys-OH stock solution into single-use aliquots in sterile

microcentrifuge tubes. The volume of each aliquot should be appropriate for a single

experiment to avoid multiple freeze-thaw cycles.

Inert Gas Purge (Optional): To minimize oxidation of the methionine residue, gently flush the

headspace of each aliquot tube with an inert gas like argon or nitrogen before capping.

Short-Term Storage: For use within a few days, aliquots can be stored at 4°C.
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Long-Term Storage: For storage longer than a few days, store the aliquots at -20°C or, for

extended periods, at -80°C.[3][7]
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Caption: Experimental workflow for dissolving and storing H-Met-Lys-OH solutions.
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Caption: Potential metabolic fate of H-Met-Lys-OH following cellular uptake.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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